Cas no 15290-29-6 (4-(Trimethylsilyl)benzoic acid)

• Product Name: 4-(Trimethylsilyl)benzoic acid
• CAS No: 15290-29-6
• MF: C₁₀H₁₄O₂Si
• MW: 194.302464008331
• MDL: MFCD00092492
• CID: 187138
• PubChem ID: 280169
• Update Time: 2025-06-28

4-(Trimethylsilyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(trimethylsilyl)-
• Benzoic acid, p-(trimethylsilyl)-,
• 4-(trimethylsilyl)benzoic acid
• 4-trimethylsilylbenzoic acid
• DTXSID30299607
• A927086
• AKOS030530528
• NSC131591
• 4-(trimethylsilyl)benzoicacid
• Benzoic acid, 4-(trimethylsilyl)-
• p-(trimethylsilyl)benzoic acid
• EN300-714511
• SY096687
• 4-Trimethylsilanyl-benzoic acid
• MFCD00092492
• FT-0742623
• 15290-29-6
• CS-0045314
• CS-13199
• NSC-131591
• I12020
• SCHEMBL105892
• benzoic acid, 4-trimethylsilyl-
• DA-09945
• 4-(Trimethylsilyl)benzoic acid

• MDL： MFCD00092492
• Inchi： 1S/C10H14O2Si/c1-13(2,3)9-6-4-8(5-7-9)10(11)12/h4-7H,1-3H3,(H,11,12)
• InChI Key： GKAWVRLBRQRXAG-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 194.07632
• Monoisotopic Mass: 194.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.04
• Boiling Point: 281.4℃ at 760 mmHg
• Flash Point: 124°C
• Refractive Index: 1.511
• PSA: 37.3
• LogP: 1.93000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(Trimethylsilyl)benzoic acid

Recent Advances in the Application of 4-(Trimethylsilyl)benzoic acid (CAS: 15290-29-6) in Chemical Biology and Pharmaceutical Research

4-(Trimethylsilyl)benzoic acid (CAS: 15290-29-6) is a silicon-containing aromatic carboxylic acid that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a valuable building block in organic synthesis, particularly in the development of novel drug candidates and bioactive molecules. The trimethylsilyl (TMS) group imparts unique steric and electronic properties, making it a useful moiety for modulating molecular interactions and improving pharmacokinetic properties.

Recent studies have explored the use of 4-(Trimethylsilyl)benzoic acid as a precursor in the synthesis of silicon-based bioactive compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of silyl-modified protease inhibitors, where the TMS group enhanced binding affinity to target enzymes. The researchers reported a 2.3-fold increase in inhibitory activity compared to non-silylated analogs, highlighting the potential of silicon substitution in drug design.

In the field of chemical biology, 4-(Trimethylsilyl)benzoic acid has been employed as a versatile linker for bioconjugation strategies. A recent Nature Communications article (2024) described its use in creating stable protein-small molecule conjugates, where the TMS group facilitated selective coupling reactions while maintaining biological activity. This approach has opened new possibilities for targeted drug delivery systems and diagnostic probes.

Pharmaceutical applications of this compound have expanded to include its use as a metabolic stabilizer. Research published in ACS Medicinal Chemistry Letters (2023) demonstrated that incorporation of the 4-(Trimethylsilyl)benzoic acid moiety into drug candidates significantly improved metabolic stability in liver microsome assays, with some compounds showing up to 5-fold longer half-lives compared to their non-silylated counterparts.

The synthetic utility of 15290-29-6 has also been enhanced by recent methodological advances. A 2024 Organic Letters publication reported a novel palladium-catalyzed cross-coupling reaction that enables efficient functionalization of the benzoic acid scaffold while preserving the TMS group. This development has streamlined the synthesis of diverse derivatives for structure-activity relationship studies.

From a safety and toxicological perspective, recent studies have investigated the biological profile of 4-(Trimethylsilyl)benzoic acid derivatives. A comprehensive assessment published in Chemical Research in Toxicology (2023) found that properly designed silylated compounds maintain favorable toxicity profiles while offering improved pharmacological properties, addressing previous concerns about silicon-containing pharmaceuticals.

Looking forward, the unique properties of 4-(Trimethylsilyl)benzoic acid continue to inspire innovative applications. Current research directions include its use in the development of silicon-based PET tracers for medical imaging and as a key component in supramolecular drug delivery systems. The compound's versatility and the growing understanding of silicon's role in medicinal chemistry suggest it will remain an important tool in pharmaceutical research for years to come.